6-Bromo-5-methoxybenzo[d]thiazol-2-amine

• IUPAC Name: 6-bromo-5-methoxy-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C8H7BrN2OS/c1-12-6-3-5-7(2-4(6)9)13-8(10)11-5/h2-3H,1H3,(H2,10,11)
• InChI Key: NNHNIBUSODSJMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)N)Br
• Molecular Formula: C8H7BrN2OS
• Molecular Weight: 259.13 g/mol
• CAS RN: 1092120-21-2

Description

6-Bromo-5-methoxybenzo[d]thiazol-2-amine is a compound that is structurally similar to 7-Bromo-5-methoxybenzo[d]thiazol-2-amine. It is also related to 2-Amino-6-methoxybenzothiazole. The compound is typically stored at room temperature and is a solid in its physical form.

Synthesis Analysis

The synthesis of 6-Bromo-5-methoxybenzo[d]thiazol-2-amine could potentially be achieved through a Sandmeyer reaction. This involves heating 2-Amino-6-methoxybenzothiazole with isoamyl nitrite and CuBr2 to yield 2-bromo-6-methoxybenzothiazole. Another synthesis process involves the reaction of para-aminophenyl ether with sodium thiocyanate.

Molecular Structure Analysis

The molecular structure of 6-Bromo-5-methoxybenzo[d]thiazol-2-amine is similar to that of 6-Bromo-5-methylbenzo[d]thiazol-2-amine. The InChI code for the latter is 1S/C8H7BrN2S/c1-4-2-6-7(3-5(4)9)12-8(10)11-6/h2-3H,1H3,(H2,10,11).

Chemical Reactions Analysis

6-Bromo-5-methoxybenzo[d]thiazol-2-amine is structurally similar to 2-Amino-6-methoxybenzothiazole, which undergoes a Sandmeyer reaction on heating with isoamyl nitrite and CuBr2 to yield 2-bromo-6-methoxybenzothiazole.

Physical And Chemical Properties Analysis

6-Bromo-5-methoxybenzo[d]thiazol-2-amine is a solid at room temperature. It is structurally similar to 2-Amino-6-methoxybenzothiazole, which is described as an off-white to tan-colored powder.

Scientific Research Applications

Crystal Structure Analysis

6-Bromo-5-methoxybenzo[d]thiazol-2-amine has been utilized in the preparation of anhydrous organic acid–base adducts with various organic acids, leading to a study of their crystal structures. This research has highlighted the importance of non-covalent interactions in the supramolecular assemblies of these compounds, showcasing their potential in crystal engineering and design (Jin et al., 2014).

Synthesis and Structural Analysis

The compound serves as a key starting material in the synthesis of complex molecules, such as 7-bromo-3,3-dibutyl-8-methoxy-5-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one. The synthesis process, involving hydrolysis, substitution, and other steps under microwave conditions, underscores its versatility in organic synthesis (Du & Wu, 2020).

Molecular Interaction Studies

Further research into the interaction between 6-Bromo-5-methoxybenzo[d]thiazol-2-amine and various carboxylic acids has expanded our understanding of its binding capabilities. This work has been instrumental in the field of supramolecular chemistry, particularly in the study of hydrogen bonding and molecular assembly (Jin et al., 2012).

Antimicrobial and Antioxidant Studies

Compounds derived from 6-Bromo-5-methoxybenzo[d]thiazol-2-amine have shown potential in antimicrobial and antioxidant studies. For instance, aminothiazole Schiff base ligands synthesized from this compound have exhibited strong action against various microbial species and demonstrated significant antioxidant activity. This research suggests a promising avenue for the development of new therapeutic agents (Noreen & Sumrra, 2021).

Nematicidal and Antibacterial Activities

Novel methylene-bis-thiazolidinone derivatives, prepared from 6-Bromo-5-methoxybenzo[d]thiazol-2-amine, have been evaluated for their nematicidal and antibacterial properties. This underscores the compound's utility in agricultural and pharmaceutical applications, offering a new approach to pest and disease management (Srinivas, Nagaraj, & Reddy, 2008).

Mechanism of Action

While the exact mechanism of action for 6-Bromo-5-methoxybenzo[d]thiazol-2-amine is not specified, benzothiazole derivatives have been studied for their potential biological activities. For instance, benzothiazole-based ureas have been investigated as inhibitors of 17β-HSD10, a mitochondrial enzyme implicated in Alzheimer’s disease. Isoxazole derivatives of similar compounds have also been evaluated for their cytotoxicity.

Future Directions

Benzothiazole derivatives, including those similar to 6-Bromo-5-methoxybenzo[d]thiazol-2-amine, are being explored for their potential therapeutic applications. For instance, benzothiazole-based ureas are being investigated as potential treatments for Alzheimer’s disease. Additionally, isoxazole derivatives of similar compounds have been synthesized and evaluated for their cytotoxicity. These studies suggest that benzothiazole derivatives could have potential applications in the development of new drugs.